Cas no 1805911-85-6 (3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanoic acid)
3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanoic acid is a fluorinated aromatic compound featuring a propanoic acid side chain and a trifluoromethylthio (-SCF₃) substituent. The presence of the trifluoromethylthio group enhances its lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical applications. The methyl group at the 3-position of the phenyl ring further modulates steric and electronic properties, influencing binding affinity in target interactions. This compound serves as a versatile intermediate for synthesizing bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its structural features, including the acid functionality, allow for further derivatization, enabling tailored modifications for specific research or industrial purposes. The combination of fluorine and sulfur moieties contributes to unique reactivity and potential biological activity.
1805911-85-6 structure
Product Name:3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanoic acid
CAS No:1805911-85-6
MF:C11H11F3O2S
MW:264.264052629471
CID:5004936
Update Time:2025-07-02
3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanoic acid
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- Inchi： 1S/C11H11F3O2S/c1-7-4-8(2-3-10(15)16)6-9(5-7)17-11(12,13)14/h4-6H,2-3H2,1H3,(H,15,16)
- InChI Key： AJMCBWRIXXFKET-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)C1C=C(C)C=C(C=1)CCC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 268
- XLogP3: 3.8
- Topological Polar Surface Area: 62.6
3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010009517-1g |
3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanoic acid |
1805911-85-6 | 97% | 1g |
1,504.90 USD | 2021-07-06 |
3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanoic acid Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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